3,3,3-trifluoro-N-(piperidin-3-ylmethyl)propanamide hydrochloride
Overview
Description
3,3,3-trifluoro-N-(piperidin-3-ylmethyl)propanamide hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TFP or TFP HCl, and it has been synthesized using various methods.
Scientific Research Applications
Medicine
In the medical field, piperidine derivatives, which include 3,3,3-trifluoro-N-(piperidin-3-ylmethyl)propanamide hydrochloride , are integral to drug design. They are present in more than twenty classes of pharmaceuticals and play a significant role in the development of new therapeutic agents . The compound’s unique structure could be utilized in the synthesis of potential drugs, particularly those targeting neurological disorders due to the piperidine moiety’s relevance in central nervous system-active drugs.
Agriculture
The trifluoromethyl group, a component of the compound, is commonly found in agrochemicals . While specific applications of 3,3,3-trifluoro-N-(piperidin-3-ylmethyl)propanamide hydrochloride in agriculture are not detailed, its structural features suggest potential use in the synthesis of novel pesticides or as an intermediate in creating compounds with herbicidal or fungicidal properties.
Pharmacology
Pharmacologically, the piperidine ring is a common motif in medicinal chemistry, and its derivatives are known for a wide range of activities. The trifluoromethyl group can affect the pharmacokinetics and pharmacodynamics of a molecule . Therefore, 3,3,3-trifluoro-N-(piperidin-3-ylmethyl)propanamide hydrochloride could be valuable in the design of new pharmacological agents with improved efficacy and safety profiles.
properties
IUPAC Name |
3,3,3-trifluoro-N-(piperidin-3-ylmethyl)propanamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15F3N2O.ClH/c10-9(11,12)4-8(15)14-6-7-2-1-3-13-5-7;/h7,13H,1-6H2,(H,14,15);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGPBZJUZZCLNAO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)CNC(=O)CC(F)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClF3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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